Cas no 2138536-53-3 (Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate)

• Product Name: Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate
• CAS No: 2138536-53-3
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6008072
• PubChem ID: 165498846
• Update Time: 2025-06-26

Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2138536-53-3
• EN300-1154028
• tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate
• Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate

• Inchi： 1S/C17H26N2O2/c1-12-7-9-19(10-8-12)13-5-6-14(15(18)11-13)16(20)21-17(2,3)4/h5-6,11-12H,7-10,18H2,1-4H3
• InChI Key： MDYRGFTYQRRVCW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1N)N1CCC(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate

Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate: A Comprehensive Overview

Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate (CAS No. 2138536-53-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, an amino functionality, and a 4-methylpiperidine moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The synthesis of tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate typically involves multi-step processes, including the formation of the tert-butyl ester, the introduction of the amino group, and the coupling with the 4-methylpiperidine derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its chemical properties, tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile is crucial for its use in various biological assays and drug delivery systems. Additionally, the compound's stability under different conditions, such as pH and temperature, has been extensively studied to ensure its reliability in experimental settings.

The biological activity of tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate has been a focal point of numerous research efforts. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

Beyond its anti-inflammatory effects, tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate has also shown potential as an antitumor agent. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate have been another area of intense investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. For example, oral administration of tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate resulted in rapid absorption and sustained plasma levels, suggesting its suitability for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, Tert-butyl 2-amino-4-(4-methylpiperidin-1-yl)benzoate (CAS No. 2138536-53-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated efficacy in preclinical studies make it an attractive candidate for further research and development in the pharmaceutical industry.